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Compound of Interest

Compound Name: Anti-inflammatory agent 16

Cat. No.: B12407272 Get Quote

Technical Support Center: Anti-inflammatory
Agent 16
Welcome to the technical support center for Anti-inflammatory Agent 16. This resource

provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers

and drug development professionals optimize the concentration of Anti-inflammatory Agent
16 for in vitro assays.

Frequently Asked Questions (FAQs)
1. What is the mechanism of action of Anti-inflammatory Agent 16?

Anti-inflammatory Agent 16 is a potent inhibitor of the NF-κB signaling pathway. It prevents

the phosphorylation and subsequent degradation of IκBα, which in turn blocks the nuclear

translocation of the p65 subunit of NF-κB. This inhibition leads to a downstream reduction in

the expression of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β, as well as

enzymes like COX-2.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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